Cas no 98134-78-2 (2-(5-oxopyrrolidin-2-yl)acetonitrile)

• Product Name: 2-(5-oxopyrrolidin-2-yl)acetonitrile
• CAS No: 98134-78-2
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD09040736
• CID: 3031699
• PubChem ID: 12593793
• Update Time: 2025-11-07

2-(5-oxopyrrolidin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (5-OXOPYRROLIDIN-2-YL)ACETONITRILE
• 2-(5-oxopyrrolidin-2-yl)acetonitrile
• (5-Oxo-pyrrolidin-2-yl)-acetonitrile
• SB33595
• DTXCID10454515
• 98134-78-2
• Z255150040
• SB40344
• AT13573
• MFCD09040736
• 2-Pyrrolidineacetonitrile, 5-oxo-
• EN300-87205
• SCHEMBL9585424
• ALBB-030063
• [5-Oxo-2-pyrrolidinyl]acetonitrile
• YDA13478
• DTXSID20503705
• SB38467
• AKOS022633088
• BS-40932

• MDL： MFCD09040736
• Inchi： 1S/C6H8N2O/c7-4-3-5-1-2-6(9)8-5/h5H,1-3H2,(H,8,9)
• InChI Key： FECZAWYEEQYLTK-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC#N)N1

Computed Properties

• Exact Mass: 124.063662883Da
• Monoisotopic Mass: 124.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 2-(5-oxopyrrolidin-2-yl)acetonitrile

Recent Advances in the Study of 2-(5-oxopyrrolidin-2-yl)acetonitrile (CAS: 98134-78-2) in Chemical Biology and Pharmaceutical Research

2-(5-oxopyrrolidin-2-yl)acetonitrile (CAS: 98134-78-2) is a versatile chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrrolidinone scaffold and nitrile functional group, has been identified as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and modulators of biological pathways. The unique structural features of 2-(5-oxopyrrolidin-2-yl)acetonitrile make it a promising candidate for further investigation in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-(5-oxopyrrolidin-2-yl)acetonitrile as a precursor in the synthesis of novel γ-aminobutyric acid (GABA) analogs. The study highlighted the compound's role in facilitating the introduction of the nitrile moiety, which was crucial for enhancing the binding affinity of the resulting analogs to GABA receptors. This finding opens new avenues for the development of neuroactive compounds targeting neurological disorders such as epilepsy and anxiety.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 2-(5-oxopyrrolidin-2-yl)acetonitrile was employed in the design of proteasome inhibitors. The researchers utilized the compound's reactive nitrile group to form covalent bonds with the threonine residues in the proteasome's active site, leading to potent inhibition of proteolytic activity. This approach has implications for cancer therapy, as proteasome inhibition is a validated strategy for treating certain malignancies.

Recent synthetic methodologies have also focused on optimizing the production of 2-(5-oxopyrrolidin-2-yl)acetonitrile. A 2023 study in Organic Process Research & Development described a scalable and environmentally friendly route for its synthesis, employing biocatalytic steps to improve yield and reduce waste. This advancement addresses the growing demand for sustainable chemical processes in the pharmaceutical industry.

In conclusion, 2-(5-oxopyrrolidin-2-yl)acetonitrile (CAS: 98134-78-2) continues to be a valuable compound in chemical biology and pharmaceutical research. Its applications in the synthesis of bioactive molecules, combined with recent advances in sustainable production methods, underscore its importance in drug discovery and development. Future research is expected to further explore its potential in targeting diverse biological systems and diseases.